(4-(1,1,2,2-Tetrafluoroethoxy)phenyl)methanol

• IUPAC Name: [4-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol
• InChI: InChI=1S/C9H8F4O2/c10-8(11)9(12,13)15-7-3-1-6(5-14)2-4-7/h1-4,8,14H,5H2
• InChI Key: KUHJAZRFODLXIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)OC(C(F)F)(F)F
• Molecular Formula: C9H8F4O2
• Molecular Weight: 224.15 g/mol
• CAS No.: 773868-39-6

Description

(4-(1,1,2,2-Tetrafluoroethoxy)phenyl)methanol is a useful research compound. Its molecular formula is C9H8F4O2 and its molecular weight is 224.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry in Synthesis

Research on the synthesis of compounds with complex molecular structures emphasizes green chemistry principles. For example, Hu and Shan (2020) developed new synthetic methods focusing on region-selective transformations, using methanol as a methylating reagent and replacing traditional reagents with more sustainable alternatives (Xiaoyun Hu & Zixing Shan, 2020).

Catalysis and Enantioselective Reactions

Lu et al. (2008) synthesized (1R,3S,4S)-2-Azanorbornyl-3-methanol and used it as a catalyst for the enantioselective epoxidation of α,β-enones, showcasing the potential for specific chemical structures in catalyzing reactions with high selectivity and yield (Jun Lu et al., 2008).

Photophysical and Photochemical Properties

Liu et al. (2019) investigated the intermolecular hydrogen bond structure of HOF-methanol complexes and their photophysical properties, indicating the role of methanol in affecting the properties of complex chemical structures (Songsong Liu et al., 2019).

Mechanism of Action

Target of Action

It is known that this compound is a key intermediate in the synthesis ofHexaflumuron , a type of benzoylphenylurea insecticide . Hexaflumuron is known to inhibit the synthesis of chitin in target pests .

Mode of Action

Hexaflumuron inhibits the synthesis of chitin, leading to the death or infertility of the target pests .

Biochemical Pathways

As a precursor to hexaflumuron, it is involved in the disruption of chitin synthesis in insects, which is a crucial component of their exoskeleton .

Result of Action

As a key intermediate in the synthesis of hexaflumuron, its contribution leads to the inhibition of chitin synthesis in target pests, causing their death or infertility .

Action Environment

As a component in the synthesis of hexaflumuron, it contributes to the overall effectiveness of this insecticide, which has been noted for its benign friendliness to mammals and broad-spectrum insecticidal activity against various insect pests .